Cas no 146001-28-7 (1(2H)-Phthalazinethione, 4-(4-chlorophenyl)-2-phenyl-)

• Product Name: 1(2H)-Phthalazinethione, 4-(4-chlorophenyl)-2-phenyl-
• CAS No: 146001-28-7
• MF: C₂₀H₁₃ClN₂S
• MW: 348.848622083664
• CID: 1316019
• PubChem ID: 1822361
• Update Time: 2025-04-20

1(2H)-Phthalazinethione, 4-(4-chlorophenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinethione, 4-(4-chlorophenyl)-2-phenyl-
• 4-(4-chlorophenyl)-2-phenylphthalazine-1-thione
• AKOS001712479
• 146001-28-7
• 4-(4-CHLOROPHENYL)-2-PHENYL-1,2-DIHYDROPHTHALAZINE-1-THIONE
• Oprea1_742721
• 4-(4-chlorophenyl)-2-phenylphthalazine-1(2H)-thione
• STK754380
• SR-01000514347
• SR-01000514347-1
• DTXSID30365311

• Inchi： 1S/C20H13ClN2S/c21-15-12-10-14(11-13-15)19-17-8-4-5-9-18(17)20(24)23(22-19)16-6-2-1-3-7-16/h1-13H
• InChI Key： YDMFJYFTPXPQTD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2C=CC=CC=2C(N(C2C=CC=CC=2)N=1)=S

Computed Properties

• Exact Mass: 348.04899
• Monoisotopic Mass: 348.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 47.7Ų

Experimental Properties

• PSA: 15.6